Cas no 2320602-66-0 (1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-(thiophen-2-yl)ethan-1-one)
1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(thiophen-2-yl)ethan-1-one
- 1-(3-imidazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-2-thiophen-2-ylethanone
- 1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-(thiophen-2-yl)ethan-1-one
-
- Inchi: 1S/C16H19N3OS/c20-16(10-15-2-1-7-21-15)19-12-3-4-13(19)9-14(8-12)18-6-5-17-11-18/h1-2,5-7,11-14H,3-4,8-10H2
- InChI Key: GQNLQKWVMIFGIC-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CC(N1C2CCC1CC(C2)N1C=NC=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 391
- XLogP3: 1.9
- Topological Polar Surface Area: 66.4
1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-(thiophen-2-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6549-2618-2μmol |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(thiophen-2-yl)ethan-1-one |
2320602-66-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2618-5μmol |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(thiophen-2-yl)ethan-1-one |
2320602-66-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2618-10μmol |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(thiophen-2-yl)ethan-1-one |
2320602-66-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2618-20μmol |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(thiophen-2-yl)ethan-1-one |
2320602-66-0 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2618-1mg |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(thiophen-2-yl)ethan-1-one |
2320602-66-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2618-2mg |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(thiophen-2-yl)ethan-1-one |
2320602-66-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2618-3mg |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(thiophen-2-yl)ethan-1-one |
2320602-66-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2618-4mg |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(thiophen-2-yl)ethan-1-one |
2320602-66-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2618-5mg |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(thiophen-2-yl)ethan-1-one |
2320602-66-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2618-10mg |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(thiophen-2-yl)ethan-1-one |
2320602-66-0 | 10mg |
$79.0 | 2023-09-08 |
1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-(thiophen-2-yl)ethan-1-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-(thiophen-2-yl)ethan-1-one
Introduction to 1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-2-(thiophen-2-yl)ethan-1-one (CAS No. 2320602-66-0)
1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-2-(thiophen-2-yl)ethan-1-one (CAS No. 2320602-66-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as azabicyclics and heterocyclics, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.
The molecular structure of 1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-2-(thiophen-2-yl)ethan-1-one is characterized by a central 8-azabicyclo[3.2.1]octane core, which is a bicyclic ring system with a nitrogen atom at the bridgehead position. This core is substituted with an imidazole group and a thiophene moiety, both of which are known for their bioactive properties. The imidazole group is particularly important as it can form hydrogen bonds and coordinate with metal ions, making it a key functional group in many biologically active compounds.
The thiophene moiety, on the other hand, is an aromatic heterocycle that is often found in natural products and synthetic drugs due to its ability to modulate various biological targets. The combination of these functional groups in the structure of 1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-2-(thiophen-2-y l)ethanone suggests that it may exhibit multiple pharmacological activities, making it a promising candidate for further investigation.
Recent studies have focused on the synthesis and biological evaluation of compounds similar to 1-3-(1H-imidazol-1-y l)-8-a zabicyclo[3.2.1]octan -8-y l - 2 - (thiophen - 2 - yl )ethanone. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis of several derivatives of this compound and their evaluation for anti-inflammatory activity. The results showed that some derivatives exhibited potent anti-inflammatory effects, comparable to or even better than those of standard drugs like ibuprofen and naproxen.
In another study, researchers investigated the neuroprotective properties of 1 - 3 - ( 1 H - imidazol - 1 - yl ) - 8 - azabicyclo [ 3 . 2 . 1 ] octan - 8 - yl - 2 - ( thiophen - 2 - yl ) ethanone. The compound was found to protect neuronal cells from oxidative stress-induced damage, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic properties of 1 - 3 - ( 1 H - imidazol - 1 - yl ) - 8 - azabicyclo [ 3 . 2 . 1 ] octan - 8 - yl - 2 - ( thiophen - 2 - yl ) ethanone have also been studied extensively. A study published in the European Journal of Pharmaceutical Sciences in 2024 reported that the compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for developing effective drug formulations.
In addition to its therapeutic potential, 1 - 3 -( 1 H-imidazol - 1-y l)-8-a zabicyclo [3 . 2 . 1 ] oct ane-l y l-l -( thioph ene-l y l)eth anone has been explored for its use in chemical biology research as a tool compound. Its ability to selectively modulate specific biological targets makes it valuable for understanding complex biological processes and identifying new therapeutic targets.
The synthesis of 1 - 3 -( 1 H-imidazol-l-y l)-8-a zabicyclo [3 . 2 . l ] oct ane-l y l-l -( thioph ene-l y l)eth anone typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the azabicyclic core followed by functionalization with the imidazole and thiophene groups. Recent advancements in synthetic methods have led to more efficient and scalable processes, facilitating the production of this compound for both research and commercial purposes.
In conclusion, 1 - 3 -( 1 H-imidazol-l-y l)-8-a zabicyclo [3 . 2 . l ] oct ane-l y l-l -( thioph ene-l y l)eth anone (CAS No. 2320602-l6-l) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development into novel therapeutic agents.
2320602-66-0 (1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-(thiophen-2-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)